Cas no 2229335-86-6 (tert-butyl N-methyl-N-(3-methyl-1-oxo-3-phenylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(3-methyl-1-oxo-3-phenylbutan-2-yl)carbamate
• CAS No: 2229335-86-6
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 6407368
• PubChem ID: 165755087
• Update Time: 2025-05-20

tert-butyl N-methyl-N-(3-methyl-1-oxo-3-phenylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(3-methyl-1-oxo-3-phenylbutan-2-yl)carbamate
• EN300-1882252
• 2229335-86-6

• Inchi： 1S/C17H25NO3/c1-16(2,3)21-15(20)18(6)14(12-19)17(4,5)13-10-8-7-9-11-13/h7-12,14H,1-6H3
• InChI Key： IRJDBRFHENFYFW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)C(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-(3-methyl-1-oxo-3-phenylbutan-2-yl)carbamate

tert-butyl N-methyl-N-(3-methyl-1-oxo-3-phenylbutan-2-yl)carbamate (CAS No. 2229335-86-6)

tert-butyl N-methyl-N-(3-methyl-1-oxo-3-phenylbutan-2-yl)carbamate is a complex organic compound with the CAS registry number 2229335-86-6. This compound belongs to the class of carbamates, which are widely studied in the fields of chemistry and pharmacology due to their diverse applications. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further substituted with a methyl group and a 3-methylphenylbutanoyl moiety. This unique structure contributes to its potential as a versatile building block in organic synthesis and as a candidate for various pharmacological applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-methyl-N-(3-methyl-1 oxo 3 phenylbutan 2 yl)carbamate. Researchers have employed innovative methodologies, such as catalytic asymmetric synthesis and microwave-assisted reactions, to streamline the production process. These techniques not only enhance the yield but also improve the purity of the compound, making it more suitable for large-scale applications in pharmaceuticals and agrochemicals.

The pharmacological profile of tert-butyl N-methyl-N-(3 methyl 1 oxo 3 phenylbutan 2 yl)carbamate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzyme targets, which could be pivotal in the development of novel therapeutic agents. For instance, studies published in reputable journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have highlighted its ability to modulate key biological pathways associated with inflammatory diseases and neurodegenerative disorders.

In addition to its pharmacological applications, tert-butyl N-methyl-N-(3 methyl 1 oxo 3 phenylbutan 2 yl)carbamate has shown promise in agrochemical research. Its ability to act as a bioactive agent against various plant pathogens has been explored in recent agricultural studies. Researchers have reported its efficacy as a fungicide and insecticide, making it a potential candidate for sustainable crop protection solutions.

The environmental impact of tert-butyl N-methyl-N-(3 methyl 1 oxo 3 phenylbutan 2 yl)carbamate has also been a focal point of recent investigations. Studies conducted under environmentally relevant conditions have assessed its biodegradability and toxicity profiles. These findings are crucial for ensuring that the compound can be safely utilized in commercial applications without posing significant risks to ecosystems.

From a synthetic perspective, the versatility of tert-butyl N-methyl-N-(3 methyl 1 oxo 3 phenylbutan 2 yl)carbamate lies in its ability to undergo various chemical transformations. For example, it can serve as an intermediate in the synthesis of more complex molecules, including those with intricate stereochemistry. This property has been leveraged in recent total synthesis efforts reported in leading chemistry journals.

In conclusion, tert-butyl N-methyl-N-(3 methyl 1 oxo 3 phenylbutan 2 yl)carbamate (CAS No. 2229335866) is a multifaceted compound with significant potential across multiple domains. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.